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Compound of Interest

Compound Name:
3-Chloro-2,4-dimethoxybenzoic

acid

CAS No.: 914933-75-8

Cat. No.: B1430458

Get Quote

Content Type: Operational Safety & Logistics Guide Target Audience: Research Scientists,

EHS Officers, and Drug Development Professionals CAS Number: 914933-75-8

Executive Summary & Immediate Directive
3-Chloro-2,4-dimethoxybenzoic acid is a halogenated organic acid.[1][2][3] Its disposal is

strictly regulated due to the presence of the chlorine atom on the aromatic ring.

Core Directive: Do NOT dispose of this compound down the drain or in general "Non-

Halogenated" organic waste streams.[4] The chlorine atom necessitates high-temperature

incineration to prevent the formation of dioxins and other persistent organic pollutants (POPs).

Disposal Classification:

Primary Stream: Halogenated Organic Waste.

Physical State: Solid (Melting Point: ~168-170°C).
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RCRA Status: While not typically P- or U-listed by specific name, it falls under characteristic

hazardous waste protocols due to its halogen content and potential toxicity.

Technical Justification & Hazard Profile
To ensure compliance and safety, researchers must understand the why behind the disposal

protocols.

Chemical Identity
Parameter Data

Chemical Name 3-Chloro-2,4-dimethoxybenzoic acid

CAS Number 914933-75-8

Formula C₉H₉ClO₄

Molecular Weight 216.62 g/mol

Acidity (pKa)
~3.5 - 4.0 (Estimated for benzoic acid

derivatives)

The "Halogen Rule" (Expertise & Causality)
The critical factor in disposing of this compound is the Chlorine (Cl) substituent.

Incineration Requirements: Non-halogenated organics (like ethanol or acetone) can be used

as fuel blending agents. However, halogenated organics require specialized incinerators

equipped with acid gas scrubbers (to capture HCl gas) and must burn at higher temperatures

to destroy the carbon-halogen bond effectively.

Environmental Risk: Improper combustion or disposal of chlorinated aromatics can lead to

the formation of polychlorinated dibenzodioxins (PCDDs) and furans, which are

bioaccumulative.

Hazard Classification
H315: Causes skin irritation.[5]
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H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Waste Segregation Logic (Visualized)
The following decision tree illustrates the logic for segregating this specific compound from

other laboratory wastes.
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Waste: 3-Chloro-2,4-dimethoxybenzoic acid

Is it Solid or in Solution?
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Figure 1: Waste segregation logic flow. Note that even if dissolved in a non-halogenated

solvent (like methanol), the presence of the solute (3-Chloro-2,4-dimethoxybenzoic acid)

renders the entire mixture "Halogenated Waste."

Operational Protocols
Protocol A: Solid Waste Disposal (Preferred)
Best for: Expired reagents, surplus solids, or contaminated weighing papers.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar. Ensure the lid seals tightly to prevent acid vapor escape.

Labeling:

Affix a hazardous waste tag immediately upon the first addition of waste.[4]

Chemical Name: Write "3-Chloro-2,4-dimethoxybenzoic acid" (Do not use

abbreviations).

Constituents: If mixed with silica gel or wipes, list "Solid debris contaminated with..."

Hazard Checkbox: Check "Toxic" and "Irritant."

Segregation: Do not mix with strong oxidizers (e.g., nitrates, permanganates) or strong

bases in the solid waste bin to prevent exothermic reactions.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Best for: Reaction mixtures or HPLC waste.

Stream Identification: Regardless of the solvent used (Water, Methanol, DMSO), the

presence of the chlorinated ring classifies the entire volume as Halogenated Organic Waste.

Compatibility Check:

Ensure the waste container is compatible with the solvent (e.g., do not put chloroform

solutions in standard polystyrene).
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pH Check: If the solution is highly acidic (pH < 2), it is good practice to adjust the pH to 5–

9 using a dilute base (Sodium Bicarbonate) before adding it to the central waste carboy,

provided this does not cause precipitation or excessive heat. Caution: Neutralization is for

safety during storage, not for drain disposal.

Transfer:

Use a funnel to prevent spills.

Log the volume added to the "Halogenated Waste" log sheet, specifically noting the

halogenated solute.

Protocol C: Spill Cleanup (Emergency)
Self-Validating Safety System:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a P95 dust mask if powder is

loose.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a

HEPA vacuum dedicated to chemical cleanup.

Liquid Spill: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Wipe the surface with a dilute sodium bicarbonate solution (to neutralize

the acid residue), followed by water.

Disposal: Place all cleanup materials into the Solid Hazardous Waste container (Protocol A).

Regulatory & Environmental Context
RCRA Compliance (USA)
Under the Resource Conservation and Recovery Act (RCRA), generators are responsible for

waste from "cradle to grave."
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Satellite Accumulation: You may store up to 55 gallons of hazardous waste at or near the

point of generation.

Closed Container Rule: Containers must remain closed except when adding or removing

waste. This is the most common violation cited by EPA inspectors.

Ecological Impact
The "dimethoxy" groups make the molecule somewhat more polar, potentially increasing

mobility in water if leached. However, the chlorine atom makes it resistant to rapid

biodegradation. Proper incineration is the only method to ensure the destruction of the aromatic

ring and prevention of environmental persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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